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Compound of Interest

Compound Name: 3-Hexylpyridine

Cat. No.: B1329444

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information currently available
for 3-Hexylpyridine. It is intended for use by professionals in research and drug development
who may handle this substance. The information herein is compiled from various sources,
including safety data sheets for related compounds and toxicological databases. It is crucial to
note that specific toxicological data for 3-Hexylpyridine is limited. Therefore, much of the
information presented is based on the known properties of its parent compound, pyridine, and
other alkylpyridines. All users should exercise caution and handle this chemical with the
assumption that it possesses hazards similar to related compounds until specific data becomes
available.

Chemical and Physical Properties

A summary of the known and predicted physical and chemical properties of 3-Hexylpyridine is
presented below. This data is essential for understanding the substance's behavior and
potential for exposure.
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Property Value Source/Comment
Molecular Formula C11H17N [1]
Molecular Weight 163.26 g/mol [1]
) Likely a liquid, based on

Appearance Data not available

related compounds.
Boiling Point Data not available
Melting Point Data not available

) ) Expected to be flammable,

Flash Point Data not available

similar to pyridine.

Water Solubility

Predicted to be low

Based on its hydrophobic alkyl
chain.

logP (Octanol/Water Partition
Coefficient)

Predicted to be high

Indicates potential for

bioaccumulation.

Toxicological Data

Specific quantitative toxicological data for 3-Hexylpyridine is not readily available in public

literature. The following table summarizes data for the parent compound, pyridine, and a

mixture of alkylated pyridines to provide an estimate of potential toxicity. This information

should be used for preliminary hazard assessment only.
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Reference
Parameter Species Route Value Compound( Source
s)
Acute Oral o
o 2500 mg/kg Pyridine, alkyl
Toxicity Rat Oral ) [2]
bw derivs.
(LDso)
Acute Dermal -
o ) >2000 mg/kg Pyridine, alkyl
Toxicity Rabbit Dermal ) [2]
bw derivs.
(LDso)
Acute Lutidines,
Inhalation _ >3000 mg/m3  ethyl-
L Rat Inhalation o [2]
Toxicity (4-hour) pyridines,
(LCs0) MEP
Skin o
o ] Moderate Pyridine, alkyl
Irritation/Corr Rabbit Dermal o ) [2]
_ irritant derivs.
osion
Eye
o ] Severe o
Irritation/Corr ~ Rabbit Ocular o Pyridine
) irritant
osion
Genotoxicity In vitro Ames test Negative Pyridine [3]
Data not
available for
3-
Hexylpyridine
) . Pyridine is
Carcinogenici o
. not Pyridine [4]
Y classifiable
as to its
carcinogenicit
y to humans
(Group 3).
Reproductive/  Data not
Development  available for
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al Toxicity 3-
Hexylpyridine

LDso: Lethal Dose, 50%; LCso: Lethal Concentration, 50%; bw: body weight.

Hazard Identification and GHS Classification

While a specific GHS classification for 3-Hexylpyridine is not established, based on the data
for pyridine and other alkylpyridines, it should be handled as a substance with the following
potential hazards:

Flammable Liquid: Pyridine is a highly flammable liquid.[5] 3-Hexylpyridine should be
treated as flammable.

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[5]

o Skin Corrosion/Irritation: Causes skin irritation.[2]
e Serious Eye Damage/Irritation: Causes serious eye irritation.

o Specific Target Organ Toxicity: May cause respiratory irritation and damage to organs
through prolonged or repeated exposure.[5]

Handling and Storage

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE workflow is essential when handling 3-Hexylpyridine.
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Handling 3-Hexylpyridine

Work in a well-ventilated area
(e.g., chemical fume hood)

Wear chemically resistant gloves
(e.g., nitrile, neoprene)

Use chemical safety goggles
and/or a face shield

Wear a lab coat, long pants,
and closed-toe shoes

y

Use a respirator if ventilation is inadequate
or for high-concentration work

Proceed with experiment

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

4.2. Storage Requirements

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

+ Keep away from heat, sparks, open flames, and other ignition sources.
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e Ground and bond containers and receiving equipment to prevent static discharge.[5]

» Store separately from strong oxidizing agents, strong acids, and incompatible materials.

Emergency Procedures

5.1. First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[6]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _ _
mouth with water. Seek immediate medical

attention.

5.2. Spill and Leak Procedures

A logical workflow for responding to a chemical spill is outlined below.
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3-Hexylpyridine Spill Occurs

Evacuate immediate area and
alert nearby personnel

Ensure adequate ventilation
(if safe to do so)

(Don appropriate PPE)

Contain the spill with absorbent,
non-combustible material

'

E:arefully collect absorbed materiaD

into a sealed container

(Decontaminate the spill area)

.

Dispose of waste according to
local, state, and federal regulations

Report the incident

Click to download full resolution via product page

Chemical Spill Response Workflow.
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Experimental Protocols

As no specific toxicological studies for 3-Hexylpyridine are publicly available, this section

outlines the general methodologies for key in vivo experiments based on OECD guidelines.

These protocols would be suitable for assessing the acute toxicity of 3-Hexylpyridine.

6.1. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Test Substance Application: A dose of 0.5 mL of the liquid test substance is applied to a small
area of the skin (approximately 6 cm?) and covered with a gauze patch and semi-occlusive
dressing. An untreated area of skin serves as a control.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema and edema at 1, 24, 48, and 72 hours. Observations may continue for up to 14
days to assess the reversibility of any effects.

Scoring: Skin reactions are scored according to a standardized grading system (e.g., Draize
scale).

6.2. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Animal Model: Healthy, adult albino rabbits are used.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye remains untreated and serves as
a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. The observation period can
be extended to 21 days to evaluate the reversibility of effects.
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e Scoring: Ocular lesions are scored using a standardized system.

Signaling Pathways and Mechanism of Toxicity

The specific signaling pathways and mechanisms of toxicity for 3-Hexylpyridine have not been
elucidated. Based on the known effects of pyridine, toxicity likely involves metabolic activation
in the liver, potentially leading to cellular damage. The central nervous system is also a target
for pyridine, with effects including headache, dizziness, and nausea.[7] Further research is
required to determine the precise molecular interactions and signaling cascades involved in the
toxicity of 3-Hexylpyridine.

The following diagram illustrates a hypothetical pathway for the investigation of the mechanism
of toxicity, starting from exposure and leading to potential adverse outcomes.

p
Mechanism of Action dverse Outcome

Ac O
Interaction with Alteration of Organ Toxicity
[Molecular Ta’gE[Hslgnallng PalhwayHce‘IUIar Damage)—bﬂl_ IIIII T Observable Adverse Health Effects

~

Click to download full resolution via product page

Hypothetical Investigative Workflow for Toxicity Mechanisms.

Conclusion

3-Hexylpyridine is a chemical for which specific health and safety data is largely unavailable.
Based on the information for its parent compound, pyridine, and other alkylated pyridines, it
should be handled as a flammable, harmful, and irritating substance. All laboratory personnel
must use appropriate engineering controls and personal protective equipment to minimize
exposure. In the event of an emergency, the procedures outlined in this guide should be
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followed promptly. Further toxicological studies are necessary to fully characterize the hazard
profile of 3-Hexylpyridine and to establish specific occupational exposure limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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